Cas no 1428350-96-2 (methyl 4-2-(5-methyl-1,2-oxazole-3-amido)-1,3-oxazole-4-amidobenzoate)

• Product Name: methyl 4-2-(5-methyl-1,2-oxazole-3-amido)-1,3-oxazole-4-amidobenzoate
• CAS No: 1428350-96-2
• MF: C₁₇H₁₄N₄O₆
• MW: 370.31626367569
• CID: 6380960
• PubChem ID: 71788530
• Update Time: 2025-07-15

methyl 4-2-(5-methyl-1,2-oxazole-3-amido)-1,3-oxazole-4-amidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-2-(5-methyl-1,2-oxazole-3-amido)-1,3-oxazole-4-amidobenzoate
• METHYL 4-[2-(5-METHYL-1,2-OXAZOLE-3-AMIDO)-1,3-OXAZOLE-4-AMIDO]BENZOATE
• 1428350-96-2
• methyl 4-[[2-[(5-methyl-1,2-oxazole-3-carbonyl)amino]-1,3-oxazole-4-carbonyl]amino]benzoate
• methyl 4-(2-(5-methylisoxazole-3-carboxamido)oxazole-4-carboxamido)benzoate
• AKOS024537670
• F6196-1439
• VU0536142-1
• CHEMBL4931054

• Inchi： 1S/C17H14N4O6/c1-9-7-12(21-27-9)14(22)20-17-19-13(8-26-17)15(23)18-11-5-3-10(4-6-11)16(24)25-2/h3-8H,1-2H3,(H,18,23)(H,19,20,22)
• InChI Key： PCFQBUWPEUYFKL-UHFFFAOYSA-N
• SMILES： O1C=C(C(NC2C=CC(C(=O)OC)=CC=2)=O)N=C1NC(C1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 370.09133418g/mol
• Monoisotopic Mass: 370.09133418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 137Ų

Additional information on methyl 4-2-(5-methyl-1,2-oxazole-3-amido)-1,3-oxazole-4-amidobenzoate

Methyl 4-2-(5-Methyl-1,2-oxazole-3-amido)-1,3-oxazole-4-amidobenzoate (CAS No. 1428350-96-2): An Overview

Methyl 4-2-(5-methyl-1,2-oxazole-3-amido)-1,3-oxazole-4-amidobenzoate (CAS No. 1428350-96-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The molecule's intricate structure, which includes multiple heterocyclic rings and functional groups, makes it a subject of interest for both academic and industrial researchers.

The chemical structure of methyl 4-2-(5-methyl-1,2-oxazole-3-amido)-1,3-oxazole-4-amidobenzoate is composed of a benzene ring substituted with an oxazole moiety and an amide group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The oxazole ring, in particular, is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.

Recent studies have focused on the synthesis and characterization of methyl 4-2-(5-methyl-1,2-oxazole-3-amido)-1,3-oxazole-4-amidobenzoate. One notable approach involves the use of microwave-assisted synthesis techniques to improve the efficiency and yield of the compound. This method has been shown to reduce reaction times and minimize byproduct formation, making it a preferred choice for large-scale production.

In terms of biological activity, methyl 4-2-(5-methyl-1,2-oxazole-3-amido)-1,3-oxazole-4-amidobenzoate has demonstrated promising results in various assays. For instance, it has shown potent inhibitory effects against specific enzymes involved in inflammatory pathways. This property makes it a potential candidate for the development of anti-inflammatory drugs. Additionally, preliminary studies have indicated that the compound may have antitumor properties, although further research is needed to confirm these findings.

The pharmacokinetic profile of methyl 4-2-(5-methyl-1,2-oxazole-3-amido)-1,3-oxazole-4-amidobenzoate is another area of active investigation. Researchers are exploring its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its therapeutic potential. Early data suggest that the compound has favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life.

One of the key challenges in the development of methyl 4-2-(5-methyl-1,2-oxazole-3-amido)-1,3-oxazole-4-amidobenzoate as a therapeutic agent is ensuring its safety and efficacy in clinical settings. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, comprehensive safety assessments are ongoing to address any potential side effects or adverse reactions.

The potential applications of methyl 4-2-(5-methyl-1,2-oxazole-3-amido)-1,3-oxazole-4-amidobenzoate extend beyond its use as a standalone therapeutic agent. It can also serve as a valuable tool in chemical biology research to probe specific biological processes and pathways. For example, its ability to modulate enzyme activity can provide insights into the mechanisms underlying various diseases.

In conclusion, methyl 4-2-(5-methyl-1,2-oxazole-3-amido)-1,3-thiazolecarboxylate (CAS No. 1428350-96) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to advance our understanding of this compound's properties and potential uses, it holds significant promise for contributing to the discovery of new therapeutic agents.